Cas no 2229473-65-6 (2-(3-{(tert-butoxy)carbonylamino}phenyl)-2,2-difluoroacetic acid)

• Product Name: 2-(3-{(tert-butoxy)carbonylamino}phenyl)-2,2-difluoroacetic acid
• CAS No: 2229473-65-6
• MF: C₁₃H₁₅F₂NO₄
• MW: 287.25931096077
• CID: 5804650
• PubChem ID: 155287245
• Update Time: 2025-10-28

2-(3-{(tert-butoxy)carbonylamino}phenyl)-2,2-difluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-[[(1,1-Dimethylethoxy)carbonyl]amino]-α,α-difluorobenzeneacetic acid
• 2-(3-((tert-Butoxycarbonyl)amino)phenyl)-2,2-difluoroacetic acid
• 2-(3-{(tert-butoxy)carbonylamino}phenyl)-2,2-difluoroacetic acid
• EN300-1874214
• JZKAKQKJODKQPC-UHFFFAOYSA-N
• 2229473-65-6
• 2-(3-{[(tert-butoxy)carbonyl]amino}phenyl)-2,2-difluoroacetic acid
• SCHEMBL22658426
• 2,2-Difluoro-2-[3-[(2-methylpropan-2-yl)oxycarbonylamino]phenyl]acetic acid

• Inchi： 1S/C13H15F2NO4/c1-12(2,3)20-11(19)16-9-6-4-5-8(7-9)13(14,15)10(17)18/h4-7H,1-3H3,(H,16,19)(H,17,18)
• InChI Key： JZKAKQKJODKQPC-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(C=1)NC(=O)OC(C)(C)C)(F)(F)C(=O)O

Computed Properties

• Exact Mass: 287.09691428g/mol
• Monoisotopic Mass: 287.09691428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.319±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 348.7±42.0 °C(Predicted)
• pka: 1.02±0.10(Predicted)

Additional information on 2-(3-{(tert-butoxy)carbonylamino}phenyl)-2,2-difluoroacetic acid

Introduction to 2-(3-{(tert-butoxy)carbonylamino}phenyl)-2,2-difluoroacetic acid (CAS No. 2229473-65-6)

2-(3-{(tert-butoxy)carbonylamino}phenyl)-2,2-difluoroacetic acid, with the CAS number 2229473-65-6, is a synthetic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of difluoroacetic acids, which are known for their stability and reactivity in organic synthesis.

The structure of 2-(3-{(tert-butoxy)carbonylamino}phenyl)-2,2-difluoroacetic acid is characterized by a phenyl ring substituted with a tert-butoxycarbonyl (Boc) protected amino group at the 3-position, and a difluoroacetyl group at the 2-position. The Boc protecting group is commonly used in peptide synthesis to prevent premature deprotonation of the amino group, ensuring that the desired chemical reactions proceed as intended. The difluoroacetyl moiety imparts additional stability and reactivity to the molecule, making it a valuable intermediate in the synthesis of more complex organic compounds.

In the context of medicinal chemistry, 2-(3-{(tert-butoxy)carbonylamino}phenyl)-2,2-difluoroacetic acid has been explored for its potential as a building block in the development of novel therapeutic agents. Recent studies have highlighted its utility in the synthesis of prodrugs, which are biologically inactive compounds that are converted into active drugs within the body. The difluoroacetyl group can be designed to be cleaved by specific enzymes or under certain physiological conditions, releasing the active drug moiety at the target site.

One notable application of 2-(3-{(tert-butoxy)carbonylamino}phenyl)-2,2-difluoroacetic acid is in the field of cancer research. Researchers have investigated its use as a precursor for developing targeted therapies that can selectively deliver drugs to cancer cells while minimizing toxicity to healthy tissues. The ability to fine-tune the release of active compounds through enzymatic cleavage makes this compound an attractive candidate for such applications.

Beyond its role in drug development, 2-(3-{(tert-butoxy)carbonylamino}phenyl)-2,2-difluoroacetic acid has also been studied for its potential in materials science. Its unique chemical structure and reactivity make it suitable for use in the synthesis of functional polymers and other advanced materials. For example, it can be incorporated into polymer backbones to impart specific properties such as enhanced stability or improved solubility.

In terms of synthetic methods, several efficient routes have been developed for the preparation of 2-(3-{(tert-butoxy)carbonylamino}phenyl)-2,2-difluoroacetic acid. One common approach involves the reaction of 3-aminophenylboronic acid with tert-butyl dicarbonate to form the Boc-protected intermediate, followed by coupling with difluoromethyl bromide or a similar reagent to introduce the difluoroacetyl group. These methods have been optimized to achieve high yields and purity, making large-scale production feasible.

The physical and chemical properties of 2-(3-{(tert-butoxy)carbonylamino}phenyl)-2,2-difluoroacetic acid have been extensively characterized. It is typically a white crystalline solid with a melting point ranging from 150°C to 155°C. The compound is soluble in common organic solvents such as dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and dichloromethane (DCM). Its solubility in water is limited but can be enhanced by adjusting pH or using co-solvents.

Safety considerations are an important aspect when handling 2-(3-{(tert-butoxy)carbonylamino}phenyl)-2,2-difluoroacetic acid. While it is not classified as a hazardous material under current regulations, standard laboratory safety protocols should be followed to ensure safe handling and storage. This includes wearing appropriate personal protective equipment (PPE), such as gloves and safety goggles, and working under a fume hood when necessary.

In conclusion, 2-(3-{(tert-butoxy)carbonylamino}phenyl)-2,2-difluoroacetic acid (CAS No. 2229473-65-6) is a versatile compound with significant potential in various scientific and industrial applications. Its unique chemical structure and properties make it an attractive candidate for further research and development in fields such as medicinal chemistry, materials science, and polymer synthesis. As ongoing studies continue to uncover new applications and optimize synthetic methods, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.